Cas no 1696189-47-5 (2-{(benzyloxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid
• CAS No: 1696189-47-5
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5856097
• PubChem ID: 103695945
• Update Time: 2025-10-19

2-{(benzyloxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid
• EN300-1297266
• 2-{[(benzyloxy)carbonyl]amino}-3-(3-methylcyclohexyl)propanoic acid
• 1696189-47-5

• Inchi： 1S/C18H25NO4/c1-13-6-5-9-15(10-13)11-16(17(20)21)19-18(22)23-12-14-7-3-2-4-8-14/h2-4,7-8,13,15-16H,5-6,9-12H2,1H3,(H,19,22)(H,20,21)
• InChI Key： BKVTYUXGJRKCOG-UHFFFAOYSA-N
• SMILES： OC(C(CC1CCCC(C)C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid

2-{(Benzyloxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid

The compound 2-{(benzyloxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid (CAS No. 1696189-47-5) is a complex organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound is characterized by its unique structure, which includes a benzyloxy carbonyl amino group and a methylcyclohexyl propanoic acid moiety. These functional groups contribute to its versatile chemical properties and reactivity, making it a valuable compound for various applications.

Recent studies have highlighted the importance of benzyloxy carbonyl amino groups in drug design, particularly in the development of bioactive molecules. The methylcyclohexyl propanoic acid component has been shown to enhance the stability and solubility of the compound, which are critical factors in pharmaceutical applications. Researchers have also explored the use of this compound as an intermediate in the synthesis of more complex molecules, such as peptide analogs and bioactive agents.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the benzyloxycarbonyl amino group through a nucleophilic substitution reaction and the introduction of the methylcyclohexyl propanoic acid moiety via a coupling reaction. These steps require precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound is in the field of drug delivery systems. The benzyloxycarbonyl amino group has been shown to enhance the bioavailability of drugs by protecting them during transit through biological systems. Additionally, the methylcyclohexyl propanoic acid component provides a scaffold for further functionalization, enabling the development of targeted drug delivery systems.

Recent advancements in computational chemistry have also provided new insights into the properties of this compound. Molecular modeling studies have revealed that the benzyloxycarbonyl amino group plays a critical role in stabilizing certain conformations of the molecule, which may influence its biological activity. Furthermore, these studies have identified potential interactions between this compound and key proteins, suggesting its potential as a lead compound in drug discovery.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid (CAS No. 1696189-47-5) is a highly versatile compound with significant potential in various fields. Its unique structure, combined with recent advances in synthetic and computational chemistry, makes it an invaluable tool for researchers and industry professionals alike.